2-Bromo-6-fluorobenzylamine
Overview
Description
2-Bromo-6-fluorobenzylamine is a chemical compound with the molecular formula C7H7BrFN . It is also known by other names such as (2-Bromo-6-fluorophenyl)methanamine and Benzenemethanamine . The compound has a molecular weight of 204.04 g/mol .
Molecular Structure Analysis
The molecular structure of 2-Bromo-6-fluorobenzylamine can be represented by the InChI stringInChI=1S/C7H7BrFN/c8-6-2-1-3-7(9)5(6)4-10/h1-3H,4,10H2 . The compound has a topological polar surface area of 26 Ų and contains 10 heavy atoms . The compound is canonicalized . Physical And Chemical Properties Analysis
2-Bromo-6-fluorobenzylamine has a molecular weight of 204.04 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 1 . Its exact mass and monoisotopic mass are 202.97459 g/mol . The compound has a complexity of 110 .Scientific Research Applications
Pharmaceutical Synthesis
2-Bromo-6-fluorobenzylamine: is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its reactivity, particularly the presence of a bromine atom, makes it suitable for further functional group transformations, which are essential in drug development. For example, it can be used to synthesize anti-tumor agents, anti-inflammatory agents, and anti-viral drugs . The compound’s ability to undergo substitution reactions allows for the introduction of pharmacophores, enhancing the medicinal properties of the synthesized drugs.
Mechanism of Action
Target of Action
It is used as a reactant in the synthesis of benzopyrrolizidine derivatives .
Mode of Action
It is known to participate in multicomponent/palladium-catalyzed cascade reactions .
Biochemical Pathways
The compound is involved in the Suzuki–Miyaura (SM) coupling reaction, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst .
Result of Action
The result of the action of 2-Bromo-6-fluorobenzylamine is the formation of benzopyrrolizidine derivatives via multicomponent/palladium-catalyzed cascade reaction
properties
IUPAC Name |
(2-bromo-6-fluorophenyl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrFN/c8-6-2-1-3-7(9)5(6)4-10/h1-3H,4,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWTVJPXDXFSEIH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Br)CN)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrFN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10477269 |
Source
|
| Record name | 2-Bromo-6-fluorobenzylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10477269 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-6-fluorobenzylamine | |
CAS RN |
261723-29-9 |
Source
|
| Record name | 2-Bromo-6-fluorobenzylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10477269 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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